Cas no 2137872-66-1 (Quinoline, 7-ethenyl-)

• Product Name: Quinoline, 7-ethenyl-
• CAS No: 2137872-66-1
• MF: C₁₁H₉N
• MW: 155.195862531662
• CID: 5154558
• Update Time: 2025-06-14

Quinoline, 7-ethenyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-ethenyl-

• Inchi： 1S/C11H9N/c1-2-9-5-6-10-4-3-7-12-11(10)8-9/h2-8H,1H2
• InChI Key： HITKJZPTWAZTDK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C=C)C=2)C=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Quinoline, 7-ethenyl-

Comprehensive Overview of Quinoline, 7-ethenyl- (CAS No. 2137872-66-1): Properties, Applications, and Industry Insights

Quinoline, 7-ethenyl- (CAS No. 2137872-66-1) is a specialized organic compound belonging to the quinoline derivatives family, which has garnered significant attention in pharmaceutical and material science research. Characterized by its unique molecular structure featuring a 7-ethenyl substituent, this compound serves as a versatile intermediate in synthesizing advanced materials and bioactive molecules. Its CAS registry number 2137872-66-1 ensures precise identification in global chemical databases, making it a critical reference for researchers and manufacturers.

The growing demand for functionalized quinolines like 7-ethenylquinoline aligns with trends in green chemistry and sustainable synthesis. Recent studies highlight its potential in OLED (Organic Light-Emitting Diode) technologies due to its electron-transporting properties. Additionally, its role in pharmaceutical intermediates is under exploration, particularly for antimicrobial and anticancer agents, addressing prevalent search queries such as "quinoline derivatives in drug discovery" and "eco-friendly chemical synthesis."

From a technical perspective, Quinoline, 7-ethenyl- exhibits a molecular formula of C₁₁H₉N and a molar mass of 155.20 g/mol. Its vinyl group at the 7-position enhances reactivity, enabling cross-coupling reactions like Heck or Suzuki-Miyaura, frequently searched by synthetic chemists. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity, a topic often queried as "analytical methods for quinoline derivatives."

Industry applications of CAS No. 2137872-66-1 span agrochemicals, dyes, and electronic materials. For instance, its incorporation into photovoltaic cells resonates with the surge in searches for "organic semiconductors." Regulatory compliance, including REACH and FDA guidelines, is rigorously followed, ensuring safety in commercial use—addressing concerns like "chemical compliance for quinoline compounds."

Innovations in catalysis and flow chemistry have optimized the production of 7-ethenylquinoline, reducing waste and energy consumption. This aligns with the circular economy paradigm, a trending topic in chemical engineering forums. Furthermore, its stability under ambient conditions makes it a practical choice for industrial scale-up, answering queries like "scaling quinoline derivative synthesis."

In summary, Quinoline, 7-ethenyl- (CAS No. 2137872-66-1) represents a nexus of innovation across multiple disciplines. Its adaptability to cutting-edge technologies and compliance with sustainability goals positions it as a compound of enduring relevance, addressing both current research priorities and future industrial challenges.